4-chloro-N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}benzenesulfonamide

• IUPAC Name: 4-chloro-N-[[3-(4-chlorophenyl)-1,2-oxazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C16H12Cl2N2O3S/c17-12-3-1-11(2-4-12)16-9-14(23-20-16)10-19-24(21,22)15-7-5-13(18)6-8-15/h1-9,19H,10H2
• InChI Key: QAKJTCYTRIBBRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=C2)CNS(=O)(=O)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2O3S
• Molecular Weight: 383.2 g/mol
• CAS No.: 339016-82-9

Description

4-chloro-N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}benzenesulfonamide is a useful research compound. Its molecular formula is C16H12Cl2N2O3S and its molecular weight is 383.24. The purity is usually 95%.
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Scientific Research Applications

Photochemical Decomposition

• Photochemical Stability : 4-chloro-N-{[3-(4-chlorophenyl)-5-isoxazolyl]methyl}benzenesulfonamide shows significant photolability in acidic aqueous solutions, leading to multiple primary photoproducts. The major photoproduct identified is 4-aminoN-(5-methyl-2-oxazolyl)benzenesulfonamide, resulting from photoisomerization of the isoxazole ring (Zhou & Moore, 1994).

Synthesis and Biological Evaluation

• Synthesis and Antitumor Activity : Novel derivatives of benzenesulfonamide, including chlorinated compounds, have been synthesized and evaluated for antitumor activity. Some of these compounds exhibited excellent in vitro antitumor activity against HepG2 and MCF-7 cell lines. The compound 4-chloro-N-(4-(isoxazole-3-yl)phenyl) benzenesulfonamide (ISP) showed potential interaction against KSHV thymidylate synthase complex (Fahim & Shalaby, 2019).

Pharmacological Applications

• Antimicrobial Activity : The pharmacological activity of sulfamethoxazole derivatives like this compound is influenced by small structural changes. Certain derivatives have shown increased antimicrobial activity compared to native drugs (Thamizharasi, Vasantha, & Reddy, 2002).

Crystal Structure Analysis

• Molecular Structure and Docking Studies : The crystal structures of various benzenesulfonamide derivatives, including 4-chloro derivatives, have been extensively studied. These structures are stabilized by various intermolecular interactions such as hydrogen bonding, providing insights into their molecular conformations and potential pharmacological applications (Siddiqui et al., 2008).

Enzyme Inhibition and Antioxidant Properties

• Enzyme Inhibition and Antioxidant Activity : Schiff bases of 4-chloro-N-[2-(hydrazinocarbonyl) phenyl]benzenesulfonamide have been synthesized and characterized. They have shown significant enzyme inhibition potential against AChE and BChE enzymes and demonstrated good antioxidant properties (Kausar et al., 2019).